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Compound of Interest

Compound Name: Velloquercetin

Cat. No.: B1203498 Get Quote

Velloquercetin is an extended flavonoid, specifically a tetrahydroxyflavone, that is structurally

related to quercetin.[1] It is characterized by the substitution of a 2-isopropenyldihydrofuran ring

across positions 6 and 7 of the quercetin structure.[1] This natural compound has been

identified in plant species such as those belonging to the Cunila and Vellozia genera.[1] As a

metabolite, it plays a role within these plants.[1] This document provides a detailed overview of

its chemical identifiers.

Chemical Identifiers
A precise understanding of a compound's identity is fundamental for research and

development. The following table summarizes the key chemical identifiers for Velloquercetin,

providing a standardized reference for its classification and database retrieval.
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Identifier Type Value

CAS Number 139955-63-8

Molecular Formula C₂₀H₁₆O₇

Molecular Weight 368.3 g/mol

IUPAC Name
7-(3,4-dihydroxyphenyl)-4,6-dihydroxy-2-prop-1-

en-2-yl-2,3-dihydrofuro[3,2-g]chromen-5-one[1]

InChI

InChI=1S/C20H16O7/c1-8(2)13-6-10-14(26-

13)7-15-16(17(10)23)18(24)19(25)20(27-15)9-3-

4-11(21)12(22)5-9/h3-5,7,13,21-

23,25H,1,6H2,2H3[1]

InChIKey YFDRNZOCVRPNBL-UHFFFAOYSA-N[1]

SMILES
CC(=C)C1CC2=C(O1)C=C3C(=C2O)C(=O)C(=

C(O3)C4=CC(=C(C=C4)O)O)O[1]

ChEBI ID CHEBI:9941[1]

PubChem CID 442663[1]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the hierarchical and relational nature of the primary chemical

identifiers for Velloquercetin. This visualization clarifies how a common name links to a unique

chemical structure, which is in turn represented by various standardized textual formats.
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Velloquercetin

Chemical Structure

CAS: 139955-63-8 IUPAC Name SMILES InChI
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Relationship of Velloquercetin Identifiers

At present, detailed experimental protocols, extensive quantitative data, and established

signaling pathways for Velloquercetin are not widely available in publicly accessible scientific

literature. Further research is required to elucidate its biological activities and mechanisms of

action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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